Cas no 66842-91-9 (3,4-DIHYDROXY-5-METHOXYBENZALDEHYDE OXIME)

• Product Name: 3,4-DIHYDROXY-5-METHOXYBENZALDEHYDE OXIME
• CAS No: 66842-91-9
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 964749
• PubChem ID: 135580648
• Update Time: 2025-04-19

3,4-DIHYDROXY-5-METHOXYBENZALDEHYDE OXIME Chemical and Physical Properties

Names and Identifiers

• 3,4-DIHYDROXY-5-METHOXYBENZALDEHYDE OXIME
• (4E)-2-hydroxy-4-[(hydroxyamino)methylidene]-6-methoxycyclohexa-2,5-dien-1-one
• 3,4-Dihydroxy-5-methoxybenzaldoxime
• BENZALDEHYDE,3,4-DIHYDROXY-5-METHOXY-,OXIME
• 66842-91-9
• BENZALDEHYDE, 3,4-DIHYDROXY-5-METHOXY-, OXIME
• BRN 2583064

• Inchi： 1S/C8H9NO4/c1-13-7-3-5(4-9-12)2-6(10)8(7)11/h2-4,10-12H,1H3/b9-4-
• InChI Key： WCHGNHSEDPOLIQ-WTKPLQERSA-N
• SMILES： O(C)C1C=C(/C=N\O)C=C(C=1O)O

Computed Properties

• Exact Mass: 183.05300
• Monoisotopic Mass: 183.053158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8
• XLogP3: 0.9

Experimental Properties

• Density: 1.42
• Boiling Point: 355.2°C at 760 mmHg
• Flash Point: 168.6°C
• Refractive Index: 1.613
• PSA: 82.28000
• LogP: 0.91450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols